Cas no 362043-46-7 (1-Decyl-3-methylimidazolium hexafluorophosphate)

• Product Name: 1-Decyl-3-methylimidazolium hexafluorophosphate
• CAS No: 362043-46-7
• MF: C₁₄H₂₇F₆N₂P
• MW: 368.341765642166
• MDL: MFCD12022377
• CID: 292492
• PubChem ID: 10044526
• Update Time: 2025-05-20

1-Decyl-3-methylimidazolium hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-decyl-3-methyl-, hexafluorophosphate(1-)
• 1-decyl-3-methylimidazol-3-ium,hexafluorophosphate
• 1-DECYL-3-METHYLIMIDAZOLIUM HEXAFLUOROPHOSPHATE
• CTK3J6434
• DSSTox_CID_29139
• DSSTox_GSID_49283
• DSSTox_RID_83358
• KSC496I3J
• Tox21_202624
• 1-Decyl-3-methyl-1H-imidazolium hexafluorophosphate
• 1- Decyl -3-methylimidazolium Hexafluorophosphate
• 1-Decyl-3-methyl-1H-imidazol-3-ium hexafluorophosphate(V)
• ZB1658
• 1-decyl-3-methylimidazol-3-ium;hexafluorophosphate
• DTXCID0029139
• 1-Decyl-3-methylimidazoliumhexafluorophosphate
• D83298
• CHEMBL3183015
• AKOS005145848
• NCGC00260172-01
• CAS-362043-46-7
• CS-0152170
• Q-102665
• MFCD12022377
• 362043-46-7
• DTXSID5049283
• DB-322837
• 1-Decyl-3-methylimidazolium hexafluorophosphate

• MDL： MFCD12022377
• Inchi： 1S/C14H27N2.F6P/c1-3-4-5-6-7-8-9-10-11-16-13-12-15(2)14-16;1-7(2,3,4,5)6/h12-14H,3-11H2,1-2H3;/q+1;-1
• InChI Key： OXZSRXCEZNETER-UHFFFAOYSA-N
• SMILES： [P-](F)(F)(F)(F)(F)F.N1(C=C[N+](C)=C1)CCCCCCCCCC

Computed Properties

• Exact Mass: 368.18181
• Monoisotopic Mass: 368.18160484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: 31 ºC
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 8.81
• LogP: 6.83570
• Vapor Pressure: No data available

1-Decyl-3-methylimidazolium hexafluorophosphate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD491200)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-Decyl-3-methylimidazolium hexafluorophosphate

1-Decyl-3-Methylimidazolium Hexafluorophosphate: A Comprehensive Overview

The compound with CAS No 362043-46-7, known as 1-Decyl-3-Methylimidazolium Hexafluorophosphate, is a significant material in the field of ionic liquids and has garnered attention due to its unique properties and diverse applications. This compound is a type of quaternary ammonium salt, specifically an imidazolium-based ionic liquid, which combines the advantages of both organic and inorganic chemistry. Its structure consists of a decyl group attached to the imidazolium ring, along with a methyl substituent, making it highly versatile for various industrial and research purposes.

Recent studies have highlighted the potential of 1-Decyl-3-Methylimidazolium Hexafluorophosphate in enhancing the performance of lithium-ion batteries. Researchers have explored its role as an electrolyte additive, demonstrating improved conductivity and stability at high temperatures. This advancement is particularly relevant in the context of increasing demand for high-performance energy storage systems. The compound's ability to stabilize the electrolyte interface has been attributed to its unique surface chemistry, which minimizes side reactions and enhances cycle life.

In addition to its electrochemical applications, 1-Decyl-3-Methylimidazolium Hexafluorophosphate has shown promise in catalysis. Its ability to act as a catalyst in various organic reactions, such as olefin polymerization and hydrocarbon cracking, has been extensively studied. The compound's role in lowering activation energy and improving reaction selectivity has made it a valuable tool in green chemistry. Recent findings suggest that its application in asymmetric catalysis could pave the way for more efficient drug synthesis processes.

The synthesis of 1-Decyl-3-Methylimidazolium Hexafluorophosphate involves a multi-step process that begins with the preparation of the imidazolium precursor. The reaction typically employs a quaternization step followed by ion exchange to introduce the hexafluorophosphate anion. This process ensures high purity and stability, which are critical for its performance in demanding applications. Researchers have also explored alternative synthesis routes, such as microwave-assisted methods, to improve yield and reduce production time.

The physical properties of 1-Decyl-3-Methylimidazolium Hexafluorophosphate are highly dependent on its molecular structure. Its melting point, viscosity, and thermal stability are key factors that influence its suitability for specific applications. Recent studies have reported that the compound exhibits excellent thermal stability up to 200°C, making it ideal for high-temperature processes. Additionally, its low volatility ensures safe handling under normal conditions.

In terms of environmental impact, 1-Decyl-3-Methylimidazolium Hexafluorophosphate has been evaluated for its biodegradability and toxicity. Initial assessments indicate that it is not inherently toxic to aquatic life at concentrations typically encountered in industrial settings. However, further research is needed to fully understand its long-term environmental effects and potential for bioaccumulation.

The demand for 1-Decyl-3-Methylimidazolium Hexafluorophosphate is driven by its versatility across multiple industries. Its use in electrochemistry, catalysis, and materials science continues to expand as researchers uncover new applications. The compound's compatibility with various materials and its ability to function under extreme conditions make it a valuable asset in modern technological advancements.

In conclusion, 1-Decyl-3-Methylimidazolium Hexafluorophosphate (CAS No 362043-46-7) is a multifaceted compound with significant potential across diverse fields. Its unique properties, combined with recent research breakthroughs, position it as a key material in advancing sustainable technologies and improving industrial processes. As further studies unfold, this compound is expected to play an even more prominent role in shaping the future of science and industry.